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Compound of Interest

Compound Name: 2-(Tributylstannyl)thiophene

Cat. No.: B031521

A Technical Guide to 2-(Tributylstannyl)thiophene
COMPOUND: 2-(Tributylstannyl)thiophene CAS NUMBER: 54663-78-4

This document provides a comprehensive technical overview of 2-(tributylstannyl)thiophene,
a key organotin reagent in modern organic synthesis. It is intended for researchers, chemists,
and professionals in the field of drug development and materials science. This guide covers the
compound's physicochemical properties, safety and handling protocols, a detailed synthesis
method, and its principal applications, with a focus on the Stille cross-coupling reaction.

Physicochemical and Spectroscopic Properties

2-(Tributylstannyl)thiophene is a colorless to pale-yellow liquid.[1][2] It is characterized by the
presence of a tributylstannyl group attached to the second position of a thiophene ring, a
feature that dictates its reactivity.[2] Key physical and chemical properties are summarized
below.
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Property Value Reference
Molecular Formula C16H30SSn [B14151[61[7]
Molecular Weight 373.18 g/mol 31516171
Boiling Point 155 °C at 0.1 mmHg [1][8]
Density 1.175 g/mL at 25 °C [1]8]
Refractive Index (n2°/D) 1.518 [1][8]

Flash Point 105 °C (221 °F) - closed cup [2][8]
Appearance Colorless liquid [1]

Storage Temperature 2-8 °C under inert gas [1][2]

Safety and Handling

2-(Tributylstannyl)thiophene is a hazardous substance and must be handled with appropriate
precautions in a chemical fume hood.[9] It is toxic if swallowed, harmful in contact with skin,
and causes skin and serious eye irritation.[10][11] Prolonged or repeated exposure can cause
damage to organs.[11] This compound is also very toxic to aquatic life with long-lasting effects.
[91[10][11]
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Hazard Class GHS Pictograms Signal Word Hazard Statements

Acute Toxicity, Oral GHSO06, GHSO08, H301: Toxic if
Danger

(Category 3) GHSO09 swallowed.

Acute Toxicity, Dermal

(Category 4)

H312: Harmful in

contact with skin.

Skin Irritation

(Category 2)

H315: Causes skin

irritation.

Eye Irritation

(Category 2)

H319: Causes serious

eye irritation.

Reproductive Toxicity
(Category 1B)

H360FD: May
damage fertility. May
damage the unborn
child.

STOT, Repeated
Exposure (Category
1)

H372: Causes
damage to organs
through prolonged or

repeated exposure.

Aquatic, Acute
(Category 1)

H400: Very toxic to

aquatic life.

Aquatic, Chronic

(Category 1)

H410: Very toxic to
aquatic life with long

lasting effects.

Precautionary Statements: P202, P260, P273, P280, P301+P310, P302+P352+P312,
P305+P351+P338, P308+P313.[11]

Handling: Use personal protective equipment (PPE) including gloves and eyeshields.[8] Avoid

breathing vapors, mist, or gas.[9] Do not ingest or allow contact with skin and eyes.[9][11]

Handle under an inert atmosphere (e.g., argon or nitrogen).[1]

First Aid: In case of skin contact, wash off immediately with plenty of water for at least 15

minutes.[4] For eye contact, rinse immediately with plenty of water, also under the eyelids, for
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at least 15 minutes.[9] If inhaled, move to fresh air; provide artificial respiration if not breathing.
[4] If swallowed, do NOT induce vomiting and call a physician or poison control center
immediately.[4][9]

Synthesis of 2-(Tributylstannyl)thiophene

The most common method for synthesizing 2-(tributylstannyl)thiophene involves the lithiation
of a halothiophene followed by quenching with an organotin halide.[1][3]

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAH55904AA&productDescription=2-%28TRI-N-BUTLSTANNYL%29THIOP+5ML&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.ie/store/msds?partNumber=15482298&productDescription%3D5ML+2-%28Tri-n-butylstannyl%29thiophene%2C+97%25+5ml&countryCode=IE&language=en
https://www.fishersci.ie/store/msds?partNumber=15482298&productDescription%3D5ML+2-%28Tri-n-butylstannyl%29thiophene%2C+97%25+5ml&countryCode=IE&language=en
https://www.fishersci.com/store/msds?partNumber=AAH55904AA&productDescription=2-%28TRI-N-BUTLSTANNYL%29THIOP+5ML&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b031521?utm_src=pdf-body
https://www.benchchem.com/product/b031521?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8258656.htm
https://www.biosynth.com/p/ECA66378/54663-78-4-2-tributylstannylthiophene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Synthesis Workflow for 2-(Tributylstannyljthiophene

Reactants & Setup

Stille Cross-Coupling Catalytic Cycle

RL-X Pd(0)L2
(Organic Halide) (Active Catalyst)
|

Oxidative
Addition

Reductive

R1-Pd(Il)L2-X R2-SnBus
(Oxidative Addition Complex) (Organostannane) Elimination

X-SnBus ( RI-Pd(Il)L2-R? )

R1-R2

(Coupled Product)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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